[1,2,5]oxadiazolo[3,4-d]pyrimidin-7(6H)-one O-(4-methoxy-3-nitrobenzyl)oxime

• IUPAC Name: N-[(4-methoxy-3-nitrophenyl)methoxy]-[1,2,5]oxadiazolo[3,4-d]pyrimidin-7-amine
• InChI: InChI=1S/C12H10N6O5/c1-21-9-3-2-7(4-8(9)18(19)20)5-22-16-11-10-12(14-6-13-11)17-23-15-10/h2-4,6H,5H2,1H3,(H,13,14,16,17)
• InChI Key: HUMKUXBAFMLQRG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CONC2=NC=NC3=NON=C32)[N+](=O)[O-]
• Molecular Formula: C12H10N6O5
• Molecular Weight: 318.25 g/mol
• Solubility: >47.7 [ug/mL] (The mean of the results at pH 7.4)

Description

Synthesis Analysis

The synthesis of related oxadiazole and pyrimidine derivatives has been developed using various methodologies. For instance, efficient synthesis methods involving reactions with concentrated acids and specific conditions to produce high energy compounds with notable characteristics, such as low thermal stability, have been established for oxadiazolo pyridazine trioxides (Ogurtsov et al., 2018). Other synthesis approaches employ oxidative intramolecular cyclization techniques for preparing oxadiazolo pyrimidine dione oxides, highlighting the generation of nitric oxide under physiological conditions (Sako et al., 1998).

Molecular Structure Analysis

The molecular structure of these compounds reveals significant insights. Single-crystal X-ray diffraction analysis has shown planar molecules with unusual bond lengths and angles, contributing to high crystal density and stability through π-π stacking and hydrogen bonding interactions, which are crucial for their physical properties and reactivity (Ogurtsov et al., 2018).

Chemical Reactions and Properties

The chemical reactions of these compounds often involve interactions with thiols, leading to the release of nitric oxide and other related species. This reactivity is fundamental for their potential applications in various fields, including medicinal chemistry (Sako et al., 1998).

Physical Properties Analysis

The physical properties, such as thermal stability and crystal density, are closely related to their molecular structure. The high crystal density and specific bond characteristics contribute to their unique physical properties, which are essential for understanding their behavior in different conditions and potential applications (Ogurtsov et al., 2018).

Chemical Properties Analysis

The chemical properties, including reactivity with thiols and the ability to release nitric oxide, are pivotal. These properties are explored through mechanistic interpretations and chemical observations, providing a foundation for potential therapeutic applications and further chemical modifications (Sako et al., 1998).

Future Directions

The experimental sensitives suggest possible applications with insensitive energetic applications. They suggested possible heat-resistant explosive applications.